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Compound of Interest

Compound Name: 3-Bromo-4-chlorophenol

Cat. No.: B078916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, and a representative synthetic protocol for 3-Bromo-4-
chlorophenol (CAS Number: 13659-24-0). This halogenated phenol is a valuable building
block in organic synthesis, particularly in the development of novel pharmaceutical and
agrochemical compounds.

Core Properties and Identification

3-Bromo-4-chlorophenol is a substituted aromatic compound with the molecular formula
CeH4BrCIO.[1][2][3] Its structure features a phenol ring substituted with a bromine atom at
position 3 and a chlorine atom at position 4.

Table 1: Chemical Identification and Physical Properties
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Property Value Source(s)
CAS Number 13659-24-0 [1][2]
Molecular Formula CeH4BrCIO [11[2][3]
Molecular Weight 207.45 g/mol [1]
Physical Form Solid [4]

Boiling Point 273.1 °C at 760 mmHg [4]

Density 1.788 g/cm3 [4]

Flash Point 119 °C [4]
Predicted XLogP3 3.4 [1][5]

Spectroscopic and Analytical Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
3-Bromo-4-chlorophenol. While experimental spectra are the gold standard, predicted values
can offer valuable insights.

Table 2: Spectroscopic Data

Technique Data
1H NMR Predicted spectra are available.
13C NMR Predicted spectra are available.

Mass Spectrometry

Predicted m/z values for adducts such as
[M+H]*, [M+Na]*, and [M-H]~ are available.[5]

Infrared (IR) Spectroscopy

Spectral data is available through various

databases.

Safety and Handling
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3-Bromo-4-chlorophenol is classified as harmful if swallowed and is an irritant. Appropriate
personal protective equipment (PPE), including gloves and eye protection, should be worn
when handling this compound. Work should be conducted in a well-ventilated area.

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statements

GHSO07: Exclamation Mark Warning H302: Harmful if swallowed[6]

Experimental Protocols: Synthesis of Halogenated
Phenols

A specific, detailed experimental protocol for the synthesis of 3-Bromo-4-chlorophenol is not
readily available in the searched literature. However, a general and widely applicable method
for the bromination of phenols can be adapted from established procedures for its isomers. The
synthesis of 4-bromo-2-chlorophenol, for instance, is achieved through the direct bromination
of 2-chlorophenol.

Representative Synthesis Workflow: Bromination of a Chlorophenol

The following diagram outlines a typical workflow for the synthesis of a brominated
chlorophenol, which can be adapted for the synthesis of 3-Bromo-4-chlorophenol from 4-
chlorophenol.

Preparation Reaction ‘Work-up & Purification

Distill off Purify Product
Solvent (e.g., Distillation/Crystallization)

Add Catalyst
(e.g., triethylamine HCI)

Click to download full resolution via product page

A representative workflow for the synthesis of 3-Bromo-4-chlorophenol.
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Logical Relationships: Structure-Hazard Analysis

The chemical structure of 3-Bromo-4-chlorophenol directly influences its hazardous
properties. The following diagram illustrates the relationship between the structural features

and the observed hazards.

Structural Features

Physicochemical Proeerties

- Increased Lipophilicity
Reactivity (High XLogP)

Bioaccumulation

Acute Oral Toxicity
(H302: Harmful if swallowed)

Skin/Eye Irritation

Click to download full resolution via product page

Relationship between structure and hazards of 3-Bromo-4-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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